Cas no 92016-80-3 (Benzofuran, 2,5,6-trimethyl-)

• Product name: Benzofuran, 2,5,6-trimethyl-
• CAS No: 92016-80-3
• MF: C₁₁H₁₂O
• MW: 160.21238
• CID: 800317
• PubChem ID: 45122605

Benzofuran, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2,5,6-trimethyl-
• 2,5,6-trimethyl-1-benzofuran
• SCHEMBL862531
• DTXSID20669355
• 92016-80-3
• 2,5,6-Trimethylbenzofuran

• Inchi： InChI=1S/C11H12O/c1-7-4-10-6-9(3)12-11(10)5-8(7)2/h4-6H,1-3H3
• InChI Key： QCRMYXDOAGNTHW-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1C)OC(=C2)C

Computed Properties

• Exact Mass: 160.089
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 13.1A^2